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Compound of Interest

Compound Name: BTK-IN-17

Cat. No.: B15578686

This document provides critical safety and logistical guidance for the proper handling and
disposal of BTK-IN-17, a selective and orally active Bruton's tyrosine kinase (BTK) inhibitor.[1]
Adherence to these procedures is imperative for ensuring the safety of laboratory personnel,
protecting the environment, and maintaining regulatory compliance. This information is
intended for an audience of researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for BTK-IN-17 was not readily available. The
following procedures are based on the safety data for similar BTK inhibitors and general best
practices for the disposal of hazardous chemical waste.[2][3][4][5] This guide is not a substitute
for a product-specific SDS. Always consult your institution's Environmental Health and Safety
(EHS) office and the official SDS provided by the manufacturer before handling and disposal.

Summary of Compound Data

While detailed quantitative safety data for BTK-IN-17 is limited, its high potency necessitates
careful handling. The following table summarizes its biological activity to underscore the need
for caution.
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Property Value Source
Chemical Name BTK-IN-17 (compound 36R) MedchemExpress[1]
] ) Selective and orally active BTK
Mechanism of Action S MedchemExpress[1]
inhibitor
ICso0 (BTK) 13.7 nM MedchemExpress[1]
ICso (hERG channel) 8.6 UM MedchemExpress[1]

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment is worn. All handling of BTK-IN-17 and its waste should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[5]

» Gloves: Chemical-resistant nitrile gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Lab Coat: A standard laboratory coat must be worn.

Step-by-Step Disposal Procedures

All waste containing BTK-IN-17, including the pure compound, solutions, and contaminated
labware, must be treated as hazardous chemical waste.[3] Under no circumstances should this
chemical or its waste be disposed of down the drain or in regular trash.[2]

Step 1: Segregate Hazardous Waste

At the point of generation, all waste contaminated with BTK-IN-17 must be segregated from
other laboratory waste streams.[3][6] Keep BTK-IN-17 waste separate from incompatible
materials such as strong acids, bases, or oxidizing agents.[2][7]

Step 2: Use Appropriate Waste Containers

e Solid Waste:
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o Place unused or expired BTK-IN-17 powder, contaminated weighing paper, gloves, pipette
tips, and other solid consumables into a designated, durable, and sealable hazardous
waste container.[3]

o The container must be clearly labeled.[3]

e Liquid Waste:

o Collect all solutions containing BTK-IN-17 in a dedicated, leak-proof, and shatter-resistant
container equipped with a secure screw-top cap.[2][3]

o Keep the liquid waste container closed at all times, except when adding waste.[2]
o Contaminated Sharps:

o Dispose of any needles, syringes, or other sharps contaminated with BTK-IN-17 in a
designated, puncture-resistant sharps container for hazardous chemical waste.[2]

Step 3: Label Containers Correctly

Proper labeling is critical for safety and compliance. Affix a hazardous waste tag to each
container as soon as the first drop of waste is added. The label must include:[2][8]

The words "Hazardous Waste"

The full chemical name: "BTK-IN-17"

An accurate list of all constituents and their approximate concentrations

The date when waste accumulation began

Step 4: Store Waste Appropriately

Store all labeled hazardous waste containers in a designated and secure Satellite
Accumulation Area (SAA) within the laboratory where the waste was generated.[2] Do not store
waste containers in hallways or other public areas.[8]

Step 5: Arrange for Disposal
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Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the hazardous waste. Follow their specific procedures for waste

collection and documentation.[2]

Decontamination and Spill Procedures
Decontamination

Labware and Equipment: Submerge glassware and equipment in a suitable decontamination
solution. The first rinsate from cleaning contaminated labware must be collected and
disposed of as hazardous chemical waste.[2]

Surfaces: Decontaminate work surfaces with an appropriate solvent (e.g., ethanol) and
cleaning agents. All cleaning materials, such as absorbent pads and wipes, must be
disposed of as solid hazardous waste.[3]

Spill Response

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Contain: For a solid spill, carefully sweep the material to avoid generating dust. For a liquid
spill, use absorbent materials like a spill pad or sand to contain it.[5]

Clean: Decontaminate the spill area using appropriate procedures.

Dispose: Collect all cleanup materials in a sealed container and dispose of them as
hazardous chemical waste.[5][7]

BTK Signaling Pathway

BTK is a critical kinase in the B-cell receptor (BCR) signaling pathway. Its activation leads to

the phosphorylation of downstream targets like PLCy2, which promotes cell proliferation and

survival. Covalent inhibitors like BTK-IN-17 block this pathway.
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Caption: Simplified BTK signaling pathway and the inhibitory action of BTK-IN-17.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15578686?utm_src=pdf-body-img
https://www.benchchem.com/product/b15578686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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